molecular formula C11H5ClF3NO3 B1474287 3-(4-Chlorophenyl)-5-(trifluoromethyl)isoxazole-4-carboxylic acid CAS No. 1159978-81-0

3-(4-Chlorophenyl)-5-(trifluoromethyl)isoxazole-4-carboxylic acid

Cat. No. B1474287
CAS RN: 1159978-81-0
M. Wt: 291.61 g/mol
InChI Key: ZJHAYVJVAXHPHX-UHFFFAOYSA-N
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Description

3-(4-Chlorophenyl)-5-(trifluoromethyl)isoxazole-4-carboxylic acid is a chemical compound with the empirical formula C11H5ClF3NO3 . It is a solid substance .


Molecular Structure Analysis

The molecular weight of this compound is 291.61 . The SMILES string representation is OC(=O)c1c(noc1C(F)(F)F)-c2ccc(Cl)cc2 .


Physical And Chemical Properties Analysis

This compound is a solid . Its molecular weight is 291.61 , and its empirical formula is C11H5ClF3NO3 .

Scientific Research Applications

Tautomerism and Basicity Studies

Research into heteroaromatic compounds, such as 3-(4-Chlorophenyl)-5-(trifluoromethyl)isoxazole-4-carboxylic acid, has explored their tautomerism and basicity. Studies have shown that isoxazole derivatives can exist in different tautomeric forms depending on the solvent, with implications for their reactivity and interactions in various chemical and biological contexts (A. Boulton & A. Katritzky, 1961).

Synthesis and Catalytic Applications

Isoxazole derivatives, including those related to 3-(4-Chlorophenyl)-5-(trifluoromethyl)isoxazole-4-carboxylic acid, have been synthesized using green methods, highlighting their potential in sustainable chemistry. For example, salicylic acid has been used as a catalyst in the synthesis of isoxazole derivatives, showcasing an environmentally friendly approach to obtaining these compounds with various applications in agriculture, dyes, photonic devices, and pharmaceuticals (Asiyeh Mosallanezhad & Hamzeh Kiyani, 2019).

Pharmaceutical Interest

Certain isoxazole derivatives substituted with 4-pyridyl and o-chlorophenyl groups, closely related to the compound of interest, have been synthesized and evaluated for pharmaceutical properties, such as myolytic activity. This research indicates the potential therapeutic applications of these compounds in muscle relaxation or other medical conditions (F. Arena et al., 1975).

Novel Synthetic Routes and Chemical Properties

The chemistry of isoxazole derivatives has been extensively studied, leading to the development of novel synthetic routes and the exploration of their unique chemical properties. For instance, reactions of polyfluoroacyl chromones with hydroxylamine have led to the synthesis of new isoxazole and chromone derivatives, expanding the utility and understanding of these compounds in chemical synthesis (V. Sosnovskikh et al., 2008).

Luminescence Sensing Applications

The unique structural features of isoxazole derivatives make them suitable for applications in luminescence sensing, where they can be used to detect specific chemicals or changes in environmental conditions. For example, some isoxazole compounds have shown sensitivity to benzaldehyde derivatives, indicating their potential as fluorescence sensors in analytical chemistry (B. Shi et al., 2015).

Safety and Hazards

The compound has hazard classifications of Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3 . The hazard statements include H315, H319, and H335 .

properties

IUPAC Name

3-(4-chlorophenyl)-5-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H5ClF3NO3/c12-6-3-1-5(2-4-6)8-7(10(17)18)9(19-16-8)11(13,14)15/h1-4H,(H,17,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZJHAYVJVAXHPHX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=NOC(=C2C(=O)O)C(F)(F)F)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H5ClF3NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101167599
Record name 3-(4-Chlorophenyl)-5-(trifluoromethyl)-4-isoxazolecarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101167599
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

291.61 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(4-Chlorophenyl)-5-(trifluoromethyl)isoxazole-4-carboxylic acid

CAS RN

1159978-81-0
Record name 3-(4-Chlorophenyl)-5-(trifluoromethyl)-4-isoxazolecarboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1159978-81-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-(4-Chlorophenyl)-5-(trifluoromethyl)-4-isoxazolecarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101167599
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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